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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for loading Gossyplure, the sex

pheromone of the pink bollworm (Pectinophora gossypiella), into various types of controlled-

release dispensers. The following protocols are intended to serve as a comprehensive guide

for researchers and professionals involved in the development and evaluation of pheromone-

based pest management strategies.

Overview of Gossyplure Dispenser Types
Gossyplure is a 1:1 mixture of (Z,Z)- and (Z,E)-7,11-hexadecadien-1-yl acetate and is a critical

component in the integrated pest management (IPM) of the pink bollworm.[1] Effective mating

disruption and monitoring rely on the controlled release of Gossyplure from various dispenser

types. Common formulations are designed to ensure the sustained release of the pheromone

over an extended period.[1] The primary types of passive dispensers include:

Rope Dispensers: Polyethylene tubes, often containing a wire for easy application, are

impregnated with Gossyplure.[1][2]

Hollow Fibers: Small, hollow polymeric tubes are filled with liquid Gossyplure.[1][3]

Rubber Septa: Polymeric septa are loaded with Gossyplure, which is then released through

diffusion.[3]
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Wax-Based Formulations (SPLAT®): A flowable emulsion, or paste, containing Gossyplure
blended with wax and water, is applied as dollops.[4][5]

Quantitative Data on Gossyplure Loading and
Release
The following tables summarize quantitative data related to the loading and release

characteristics of various Gossyplure dispensers. This information is crucial for comparing

dispenser performance and designing effective pest management programs.

Table 1: Gossyplure Loading in Various Dispenser Types

Dispenser
Type

Matrix Material

Typical
Gossyplure
Load per Unit
(mg)

Loading
Method

Reference

Rope Dispenser Polyethylene 78 - 150
Impregnation/Filli

ng
[6]

Hollow Fiber Polymeric
Varies (e.g., filled

capillary)

Capillary

Action/Filling
[3]

Rubber Septum
Natural or

Silicone Rubber
Varies Soaking/Sorption [3]

SPLAT®-PBW
Wax-based

emulsion
40% (w/w)

Emulsification/Bl

ending
[7]

Microsponge
Polymethacrylate

Copolymer
40% (w/w) Adsorption [7]

Table 2: Release Rate and Field Longevity of Gossyplure Dispensers
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Dispenser
Type

Initial Release
Rate (µ g/hour
)

Field
Longevity
(days)

Key Factors
Influencing
Release

Reference

Rope Dispenser Not specified 90+
Temperature,

Wind Speed
[8]

Hollow Fiber Not specified Not specified
Temperature,

Airflow
[3]

Rubber Septum Not specified Not specified
Temperature,

Matrix Porosity
[3]

SPLAT®-PBW Not specified

35+ (40.36%

remaining at 5

weeks)

Temperature,

Formulation

Composition

[4]

Microsponge Not specified

7 - 17+

(depending on

load)

Temperature,

Humidity
[7]

Experimental Protocols for Loading Gossyplure
The following are detailed protocols for the laboratory-scale loading of Gossyplure into

different dispenser types.

Protocol 1: Loading of Polyethylene Rope Dispensers by
Passive Impregnation
This protocol describes a method for impregnating polyethylene tubes with Gossyplure using

a solvent-based passive sorption method.

Materials:

Gossyplure (1:1 mixture of (Z,Z) and (Z,E) isomers)

High-purity hexane (or other suitable volatile, non-polar solvent)

Polyethylene tubing (pre-cut to desired length)
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Glass vials with screw caps

Analytical balance

Fume hood

Forceps

Drying oven or vacuum desiccator

Procedure:

Preparation of Loading Solution:

In a fume hood, prepare a stock solution of Gossyplure in hexane. The concentration will

depend on the desired loading amount and the absorptive capacity of the polyethylene

tubing. A starting concentration of 10-20% (w/v) Gossyplure in hexane can be used.

Accurately weigh the Gossyplure and dissolve it in the appropriate volume of hexane in a

glass vial.

Impregnation:

Weigh each pre-cut polyethylene tube individually and record the pre-loading weight.

Place the polyethylene tubes into a glass vial.

Add a sufficient volume of the Gossyplure loading solution to completely submerge the

tubes.

Seal the vial tightly to prevent solvent evaporation.

Allow the tubes to soak for a predetermined period (e.g., 24-48 hours) at room

temperature to allow for passive diffusion of the pheromone into the polymer matrix.

Drying and Post-Loading Weighing:
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Using forceps, carefully remove the impregnated tubes from the loading solution and place

them on a clean, non-reactive surface (e.g., a watch glass) within the fume hood.

Allow the hexane to evaporate completely. This can be done at ambient temperature or

accelerated in a drying oven at a low temperature (e.g., 30-40°C) or in a vacuum

desiccator.

Once the solvent has fully evaporated, weigh each dispenser again and record the post-

loading weight.

Quantification of Loading:

Calculate the amount of Gossyplure loaded into each dispenser by subtracting the pre-

loading weight from the post-loading weight.

Loading Efficiency (%) = (Actual Gossyplure Loaded / Theoretical Maximum

Gossyplure) x 100.

Protocol 2: Filling of Hollow Fiber Dispensers
This protocol outlines a method for filling hollow fiber dispensers with liquid Gossyplure.

Materials:

Gossyplure (liquid)

Hollow fiber tubing (e.g., cellulose triacetate, cut to desired length)

Micro-syringe or automated liquid handler

Heat sealer or appropriate adhesive

Vials for holding individual fibers

Procedure:

Preparation of Hollow Fibers:

Cut the hollow fiber tubing to the desired length.
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Seal one end of each fiber using a heat sealer or by applying a small amount of a suitable

adhesive that is inert to Gossyplure.

Filling:

Using a micro-syringe, carefully inject a precise volume of liquid Gossyplure into the open

end of the hollow fiber. The volume will be determined by the internal diameter and length

of the fiber and the desired pheromone load.

Alternatively, an automated liquid handling system can be used for more precise and high-

throughput filling.

Sealing:

After filling, seal the open end of the hollow fiber using the same method as in step 1.

Ensure the seal is complete to prevent leakage.

Quality Control:

Visually inspect each filled fiber for leaks or air bubbles.

A subset of the filled fibers can be weighed to confirm the loaded amount of Gossyplure.

Protocol 3: Preparation of SPLAT®-PBW (Wax-Based
Formulation)
This protocol describes the laboratory-scale preparation of a wax-based Gossyplure
formulation similar to SPLAT® (Specialized Pheromone and Lure Application Technology). This

process involves creating a stable oil-in-water emulsion.

Materials:

Gossyplure

Microcrystalline or paraffin wax[5]

Soy oil (or other suitable vegetable oil)[5]
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Emulsifier (e.g., Span 60)[5]

Antioxidant (e.g., Vitamin E)[5]

Distilled water[5]

High-shear mixer or homogenizer

Heating mantle or water bath

Beakers

Procedure:

Preparation of the Oil Phase:

In a beaker, combine the wax, soy oil, and emulsifier.[5]

Gently heat the mixture on a heating mantle or in a water bath until the wax is completely

melted and the components are well-mixed.

Remove from heat and allow the mixture to cool slightly, but remain in a liquid state.

Add the Gossyplure and the antioxidant (Vitamin E) to the warm oil phase and mix

thoroughly.[5]

Preparation of the Aqueous Phase:

In a separate beaker, heat the distilled water to approximately the same temperature as

the oil phase.

Emulsification:

While continuously mixing the aqueous phase with a high-shear mixer, slowly add the oil

phase containing the Gossyplure.

Continue mixing at high speed for a predetermined time (e.g., 10-15 minutes) until a

stable, homogenous emulsion is formed.[5]
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Cooling and Storage:

Allow the emulsion to cool to room temperature while stirring gently. The formulation will

thicken to a paste-like consistency.

Store the final SPLAT®-PBW formulation in an airtight container.

Visualization of Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

loading protocols.

Workflow for Loading Polyethylene Rope Dispensers

Prepare Gossyplure
Loading Solution

Immerse Tubes in
Solution

Weigh Polyethylene
Tubes (Pre-loading)

Evaporate Solvent

Weigh Tubes
(Post-loading)

Calculate Gossyplure
Loading

Click to download full resolution via product page

Caption: Workflow for loading polyethylene rope dispensers.
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Workflow for Filling Hollow Fiber Dispensers
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Caption: Workflow for filling hollow fiber dispensers.

Workflow for Preparing SPLAT-PBW Formulation
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Caption: Workflow for preparing SPLAT-PBW formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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